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Compound of Interest

Compound Name: (R)-(-)-2-Hexanol

Cat. No.: B2871620

Essential Safety and Handling Guide for (R)-(-)-2-
Hexanol

This guide provides critical safety and logistical information for the proper handling and
disposal of (R)-(-)-2-Hexanol, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and
operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

(R)-(-)-2-Hexanol is a flammable liquid that can cause skin and eye irritation.[1] Vapors may
form explosive mixtures with air, particularly at temperatures above its flashpoint.[2] Adherence
to appropriate PPE protocols is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification
Chemical splash goggles
Eye & Face Protection Safety Goggles compliant with EN 166 (EU) or

NIOSH (US) standards.

Face Shield

Recommended when handling
large volumes to protect

against splashes.[2][3]

Hand Protection

Chemical-Resistant Gloves

Nitrile, butyl rubber, or
neoprene gloves are suitable.
[3] Always inspect gloves
before use and use proper

removal technique.[4]

Body Protection

Laboratory Coat

Flame-retardant and antistatic
protective clothing. Must be

fully buttoned.

Full-Length Pants & Closed-

Toe Shoes

Required for all personnel in

the laboratory area.

Respiratory Protection

Respirator

An approved respirator with a
filter for organic gases and
vapors (e.g., ABEK type) is
necessary if working outside a
fume hood or if
vapors/aerosols are
generated.[2][5]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Step-by-Step Handling Protocol:

» Engineering Controls: Always handle (R)-(-)-2-Hexanol inside a certified chemical fume

hood with a face velocity between 85-125 feet per minute.[6]
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« Ignition Sources: This chemical is flammable.[1][2][7][8] Keep it away from heat, sparks,
open flames, and hot surfaces.[1][7][9] Use non-sparking tools and explosion-proof electrical
equipment.[1][7]

 Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment during transfer.[1][7]

o Ventilation: Ensure adequate ventilation at all times.[4][5]

e Hygiene: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after
handling.[7] Do not eat, drink, or smoke in the handling area.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[4][6]

Keep containers tightly closed and sealed.[1][4][6][9]

Store away from strong oxidizing agents.[1][2]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4][6]

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is critical.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0488
https://www.cpachem.com/msds?num=SB23580&dnl=sd_-_2-Hexanol_CAS_626-93-7_EC_210-971-4_%28SB23580%29_%28EU%29.pdf
https://m.lookchem.com/msds/1166/26549-24-6_2-Hexanol,%20(2R)-.html
https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://www.cpachem.com/msds?num=SB23580&dnl=sd_-_2-Hexanol_CAS_626-93-7_EC_210-971-4_%28SB23580%29_%28EU%29.pdf
https://download.basf.com/p1/000000000030034817_SDS_GEN_TH/en_TH/2-ETHYLHEXANOL_30034817_SDS_GEN_TH_en_11-0.pdf
https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://www.cpachem.com/msds?num=SB23580&dnl=sd_-_2-Hexanol_CAS_626-93-7_EC_210-971-4_%28SB23580%29_%28EU%29.pdf
https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://www.cpachem.com/msds?num=SB23580&dnl=sd_-_2-Hexanol_CAS_626-93-7_EC_210-971-4_%28SB23580%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-hexanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC156290100&productDescription=2-HEXANOL%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.purdue.edu/ehps/rem/documents/sops/sophexafluoro-2-propanol.docx
https://www.cpachem.com/msds?num=SB23580&dnl=sd_-_2-Hexanol_CAS_626-93-7_EC_210-971-4_%28SB23580%29_%28EU%29.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0488
https://www.chemicalbook.com/msds/2-hexanol.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sophexafluoro-2-propanol.docx
https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://www.chemicalbook.com/msds/2-hexanol.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sophexafluoro-2-propanol.docx
https://download.basf.com/p1/000000000030034817_SDS_GEN_TH/en_TH/2-ETHYLHEXANOL_30034817_SDS_GEN_TH_en_11-0.pdf
https://www.echemi.com/sds/2-hexanol-pid_Rock5545.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0488
https://www.chemicalbook.com/msds/2-hexanol.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sophexafluoro-2-propanol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2871620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Situation Procedure

Evacuate the area and remove all ignition
sources.[4] Absorb the spill with a non-
) combustible material like sand, earth, or
spil vermiculite and place it in a sealed container for
disposal.[4][7] Do not let the chemical enter

drains.[4]

Use dry powder, sand, carbon dioxide, or
Fi alcohol-resistant foam to extinguish.[2][4][7] Do
ire
not use a water jet.[4] Wear self-contained

breathing apparatus for firefighting.[4][5]

Immediately remove all contaminated clothing.
Skin Contact [7] Rinse the affected skin area with plenty of
water.[2][7]

Rinse cautiously with water for several minutes.

[9]1 Remove contact lenses if present and easy
Eye Contact i o i

to do so. Continue rinsing and seek medical

attention.[2]

Move the person to fresh air and keep them at

Inhalation rest. Seek medical attention if symptoms occur.

[2](8]

) Rinse mouth with water.[2][8] Do not induce
Ingestion . i ) i )
vomiting. Seek immediate medical attention.[8]

Disposal Plan

Dispose of (R)-(-)-2-Hexanol and its containers in accordance with local, regional, and national
regulations.[4][7]

Step-by-Step Disposal Protocol:

o Waste Collection: Collect waste material in its original or a suitable, labeled container. Do not
mix with other waste.[4]
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» Container Handling: Handle uncleaned, empty containers as you would the product itself.[4]

o Licensed Disposal: Arrange for a licensed professional waste disposal company to handle

the disposal.[4][8]

e Unused Product: Dispose of any unused (R)-(-)-2-Hexanol as hazardous waste.[4][8]

Physical and Chemical Properties

Property Value

Molecular Formula CeH140

Molecular Weight 102.17 g/mol

Boiling Point 136 °C (277 °F)

Flash Point 41 °C (105.8 °F)[5]
Density 0.81 g/cm? at 20 °C[7]

Solubility in Water

Poor[2]

Workflow for Handling (R)-(-)-2-Hexanol
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Caption: Workflow for the safe handling and disposal of (R)-(-)-2-Hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling (R)-(-)-2-
Hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2871620#personal-protective-equipment-for-
handling-r-2-hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2871620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

